BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of 1-Acetylcyclohexene
(boiling point, density)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Acetylcyclohexene

Cat. No.: B1328911

Technical Guide: Physical Properties of 1-
Acetylcyclohexene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 1-
Acetylcyclohexene, a valuable intermediate in organic synthesis. The data presented herein
is curated for professionals in research and development who require precise and reliable
information for experimental design and process scale-up. This document includes a summary
of its boiling point and density, detailed experimental protocols for the determination of these
properties, and a visual representation of the experimental workflow.

Core Physical Properties

1-Acetylcyclohexene is a cyclic ketone with the chemical formula CsH120.[1] It is a clear,
slightly yellow liquid at room temperature.[2][3] Accurate knowledge of its physical constants is
crucial for its application in chemical synthesis and for ensuring safe handling and storage.

Data Presentation

The following table summarizes the key physical properties of 1-Acetylcyclohexene.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1328911?utm_src=pdf-interest
https://www.benchchem.com/product/b1328911?utm_src=pdf-body
https://www.benchchem.com/product/b1328911?utm_src=pdf-body
https://www.benchchem.com/product/b1328911?utm_src=pdf-body
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.benchchem.com/product/b1328911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Conditions

@ 760 mmHg (Atmospheric

Boiling Point 201-202 °C Pressure)[2][2]45]
65-67 °C @ 5 Torr[6]

Density 0.966 g/mL @ 25 °C[2][3][4][5]
0.9703 g/lcm? @ 20 °C[6]

Molecular Weight 124.18 g/mol [1][4][6]

Experimental Protocols

The following are detailed methodologies for the experimental determination of the boiling point
and density of a liquid organic compound such as 1-Acetylcyclohexene. These protocols are
based on standard laboratory practices.

Determination of Boiling Point (Capillary Method)

This method is suitable for small quantities of liquid and provides an accurate determination of
the boiling point.[3][4][7]

Apparatus:

Thiele tube or similar heating apparatus (e.g., aluminum block heater)

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Clamps and stand

Procedure:
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Sample Preparation: Place a few milliliters of 1-Acetylcyclohexene into the small test tube.

o Capillary Insertion: Place the capillary tube, with its sealed end pointing upwards, into the
test tube containing the liquid.

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or a
suitable clamp, ensuring the bottom of the test tube is level with the thermometer bulb.

e Heating: Immerse the assembly in a Thiele tube filled with a high-boiling point liquid (e.g.,
mineral oil) or place it in an aluminum block heater.

o Observation: Heat the apparatus slowly and observe the capillary tube. As the temperature
rises, air trapped in the capillary tube will be expelled.

» Boiling Point Identification: The boiling point is the temperature at which a rapid and
continuous stream of bubbles emerges from the open end of the capillary tube.[4]

» Confirmation: To confirm the boiling point, remove the heat source and note the temperature
at which the liquid just begins to enter the capillary tube as the apparatus cools. This
temperature should be the same as the one observed in the previous step.

» Record Data: Record the atmospheric pressure at the time of the experiment, as boiling
point is pressure-dependent.[6]

Determination of Density (Pycnometer or Graduated
Cylinder Method)

This protocol outlines a straightforward method for determining the density of a liquid using
common laboratory glassware.[8]

Apparatus:
o Pycnometer (for higher accuracy) or a graduated cylinder
» Analytical balance

e Thermometer
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Procedure:

Mass of Empty Container: Accurately weigh a clean, dry pycnometer or graduated cylinder
on an analytical balance and record its mass (ma).

e Volume Measurement: Fill the pycnometer or graduated cylinder with a known volume of 1-
Acetylcyclohexene (V). If using a graduated cylinder, read the volume from the bottom of
the meniscus.

e Mass of Container and Liquid: Weigh the container filled with the liquid and record the total
mass (m:).

o Temperature Measurement: Measure and record the temperature of the liquid.

o Calculation: Calculate the mass of the liquid (m) by subtracting the mass of the empty
container from the total mass (m = mz - m1). The density (p) is then calculated using the
formula:p=m/V

Mandatory Visualization

The following diagram illustrates the general experimental workflow for determining the
physical properties of a liquid sample like 1-Acetylcyclohexene.
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Experimental Workflow for Physical Property Determination

Boiling Point Determination

Sample Preparation:
Fill test tube with sample

Start: Obtain Liquid Sample
(1-Acetylcyclohexene)

Density Determination

Y

Apparatus Setup: Weigh Empty Container
Insert capillary tube and attach to thermometer (m1) cluster_0 cluster_1
l Y
Heating: Fill with Known Volume
Gently heat the apparatus V)
Observation: Weigh Filled Container
Watch for a continuous stream of bubbles (m2)
Record Temperature: Calculate Density:
Note the boiling point p=(mM2-ml)/V

End: Report Physical Properties

Click to download full resolution via product page

Workflow for determining boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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